Cas no 389607-06-1 (1H-1,2,4-Triazole-1-pentanoic acid, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-pentanoic acid, ethyl ester
• CAS No: 389607-06-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 1496571
• Update Time: 2024-08-24

1H-1,2,4-Triazole-1-pentanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-pentanoic acid, ethyl ester

• Inchi： 1S/C9H15N3O2/c1-2-14-9(13)5-3-4-6-12-8-10-7-11-12/h7-8H,2-6H2,1H3
• InChI Key： PQDCVJILBXZUNG-UHFFFAOYSA-N
• SMILES： N1(CCCCC(OCC)=O)C=NC=N1

Computed Properties

• Exact Mass: 197.11655

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 314.0±44.0 °C(Predicted)
• PSA: 57.01
• pka: 3.07±0.12(Predicted)